2-Methyl-1,3-benzoxaphosphole
CAS No.: 89217-91-4
Cat. No.: VC18949525
Molecular Formula: C8H7OP
Molecular Weight: 150.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 89217-91-4 |
|---|---|
| Molecular Formula | C8H7OP |
| Molecular Weight | 150.11 g/mol |
| IUPAC Name | 2-methyl-1,3-benzoxaphosphole |
| Standard InChI | InChI=1S/C8H7OP/c1-6-9-7-4-2-3-5-8(7)10-6/h2-5H,1H3 |
| Standard InChI Key | JATKYNFBKAVWAS-UHFFFAOYSA-N |
| Canonical SMILES | CC1=PC2=CC=CC=C2O1 |
Introduction
2-Methyl-1,3-benzoxaphosphole is a heterocyclic compound that belongs to the class of benzoxaphospholes. These compounds are of interest due to their unique structural properties and potential applications in organic synthesis and materials science. The compound consists of a benzene ring fused with an oxaphosphole ring, which includes a phosphorus atom, an oxygen atom, and a methyl group attached to the phosphorus-containing ring.
Synthesis of 2-Methyl-1,3-Benzoxaphosphole
The synthesis of 2-methyl-1,3-benzoxaphosphole typically involves the reaction of 2-phosphinophenol with an appropriate reagent in anhydrous conditions. For example, it can be synthesized by reacting 2-phosphinophenol with an equimolar amount of a suitable alkylating agent in anhydrous diethyl ether .
Research Findings and Applications
While specific applications of 2-methyl-1,3-benzoxaphosphole itself are not widely documented, related benzoxaphospholes have been explored for their luminescent properties and potential use in materials science . The unique electronic structure of these compounds, featuring pπ–pπ bonds, makes them interesting for the development of π-conjugated materials.
Table 2: Synthesis Conditions for 2-Methyl-1,3-Benzoxaphosphole
| Reagent | Conditions |
|---|---|
| 2-Phosphinophenol | Anhydrous diethyl ether |
| Alkylating Agent | Equimolar amount |
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